Cas no 851079-03-3 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product name: 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 851079-03-3
• MF: C₁₇H₁₃ClN₄O₃S
• MW: 388.828120946884
• CID: 6528159

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
• Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(4-nitrophenyl)-

• Inchi： 1S/C17H13ClN4O3S/c18-12-2-1-3-15(10-12)21-9-8-19-17(21)26-11-16(23)20-13-4-6-14(7-5-13)22(24)25/h1-10H,11H2,(H,20,23)
• InChI Key： NKUCSMLEPSOPSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C=CN=1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.03±0.70(Predicted)

Additional information on 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Comprehensive Overview of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS No. 851079-03-3)

The compound 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide, identified by its CAS No. 851079-03-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl and nitrophenyl moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The compound's imidazole-thioacetamide backbone is a focal point for studies exploring its structure-activity relationships (SAR) and drug-likeness.

In recent years, the demand for heterocyclic compounds like 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide has surged due to their versatility in medicinal chemistry. Users frequently search for terms such as "imidazole derivatives in drug discovery" and "nitrophenyl acetamide applications", reflecting the growing curiosity about this compound's role in targeted therapies. Its sulfanyl linkage and electron-withdrawing groups (e.g., nitro) are often discussed in forums dedicated to organic synthesis optimization and molecular docking simulations.

From a synthetic perspective, CAS No. 851079-03-3 is synthesized via multi-step reactions involving imidazole ring formation and thioether coupling. The process highlights the importance of green chemistry principles, a trending topic among environmentally conscious researchers. Searches like "sustainable synthesis of acetamide derivatives" align with this compound's relevance in modern process chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity.

The pharmacokinetic properties of 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide are another area of intense study. Questions like "how does nitrophenyl affect drug absorption?" and "chlorophenyl imidazole metabolism" dominate academic discussions. Its potential as a enzyme inhibitor or receptor modulator is often explored in the context of cancer research and anti-inflammatory agents, though further in vivo studies are needed to validate these hypotheses.

In agrochemical applications, this compound's chlorinated aromatic system and nitro group make it a subject of interest for pesticide formulation. Queries such as "imidazole-based agrochemicals" and "nitrophenyl derivatives in crop protection" underscore its dual utility. However, regulatory compliance and ecotoxicity assessments remain critical considerations, as highlighted by searches for "environmental impact of chlorophenyl compounds".

To conclude, 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS No. 851079-03-3) exemplifies the intersection of innovative chemistry and applied science. Its multifaceted applications—from drug design to agrochemical development—make it a compelling subject for ongoing research. As the scientific community continues to investigate its mechanistic pathways and practical uses, this compound is poised to remain a high-value entity in both academic and industrial settings.